Cas no 1335014-65-7 (3,5-DIMETHYLBENZOIC-D9 ACID)
3,5-DIMETHYLBENZOIC-D9 ACID Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethylbenzoic-d9 Acid
- CID 121487914
- 3,5-DIMETHYLBENZOIC-D9 ACID
-
- Inchi: 1S/C9H10O2/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5H,1-2H3,(H,10,11)/i1D3,2D3,3D,4D,5D
- InChI Key: UMVOQQDNEYOJOK-XVGWXEQOSA-N
- SMILES: OC(C1C([2H])=C(C([2H])([2H])[2H])C([2H])=C(C([2H])([2H])[2H])C=1[2H])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3
3,5-DIMETHYLBENZOIC-D9 ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D471422-25mg |
3,5-Dimethylbenzoic-d9 Acid |
1335014-65-7 | 25mg |
$ 155.00 | 2023-09-07 | ||
| TRC | D471422-100mg |
3,5-Dimethylbenzoic-d9 Acid |
1335014-65-7 | 100mg |
$ 465.00 | 2023-09-07 | ||
| TRC | D471422-250mg |
3,5-Dimethylbenzoic-d9 Acid |
1335014-65-7 | 250mg |
$ 931.00 | 2023-09-07 |
3,5-DIMETHYLBENZOIC-D9 ACID Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3,5-DIMETHYLBENZOIC-D9 ACID
3,5-DIMETHYLBENZOIC-D9 ACID (CAS No. 1335014-65-7): A Comprehensive Guide to Its Properties and Applications
3,5-DIMETHYLBENZOIC-D9 ACID (CAS No. 1335014-65-7) is a deuterated derivative of 3,5-dimethylbenzoic acid, widely used in pharmaceutical research, analytical chemistry, and material science. This compound is particularly valuable for its isotopic labeling, which enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its unique properties make it a sought-after reagent in drug development and metabolic studies.
The deuterated form of 3,5-DIMETHYLBENZOIC ACID offers distinct advantages in research, including improved stability and reduced interference in spectroscopic analyses. Scientists often use it as an internal standard in quantitative analysis, ensuring accurate measurements in complex biological matrices. The growing demand for isotopically labeled compounds in drug discovery and environmental testing has further elevated its importance.
One of the most common questions researchers ask is, "What are the key applications of 3,5-DIMETHYLBENZOIC-D9 ACID?" This compound is primarily employed in pharmaceutical research, where it aids in tracing metabolic pathways and studying drug interactions. Its deuterium atoms provide a non-radioactive alternative for labeling, making it safer and more convenient for laboratory use. Additionally, it is used in material science to investigate molecular structures and dynamics.
The synthesis of 3,5-DIMETHYLBENZOIC-D9 ACID involves advanced techniques to ensure high isotopic purity. Manufacturers often highlight its ≥98% deuterium enrichment, a critical factor for researchers requiring precise data. The compound's stability under various conditions also makes it suitable for long-term studies, addressing another frequent query: "Is 3,5-DIMETHYLBENZOIC-D9 ACID stable in solution?" Yes, it remains stable in most organic solvents, though proper storage is recommended to maintain its integrity.
In the context of green chemistry, 3,5-DIMETHYLBENZOIC-D9 ACID aligns with the push for sustainable research practices. Its non-toxic nature and minimal environmental impact make it a preferred choice over radioactive tracers. This aspect resonates with the increasing focus on eco-friendly laboratory reagents, a trending topic in scientific communities. Researchers are also exploring its potential in biodegradable materials, further expanding its applications.
The market for deuterated compounds like 3,5-DIMETHYLBENZOIC-D9 ACID is projected to grow significantly, driven by advancements in precision medicine and diagnostic technologies. Pharmaceutical companies are investing heavily in isotopic labeling to improve drug efficacy and safety profiles. This trend underscores the compound's relevance in modern research, answering another common search: "Why is deuterated benzoic acid important in drug development?"
For laboratories seeking high-quality 3,5-DIMETHYLBENZOIC-D9 ACID, sourcing from reputable suppliers is crucial. The compound's purity and isotopic enrichment directly impact experimental outcomes, making vendor selection a critical decision. Researchers often look for certificates of analysis (CoA) and batch-specific data to ensure consistency. This attention to detail reflects the compound's role in high-stakes research environments.
In summary, 3,5-DIMETHYLBENZOIC-D9 ACID (CAS No. 1335014-65-7) is a versatile and indispensable tool in scientific research. Its applications span pharmaceuticals, analytical chemistry, and material science, with growing importance in sustainable and precision-driven fields. As the demand for isotopically labeled reagents continues to rise, this compound will remain at the forefront of innovative research solutions.
1335014-65-7 (3,5-DIMETHYLBENZOIC-D9 ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)